2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethyl-N-methylacetamide

• IUPAC Name: 2-[1-[(3,5-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-ethyl-N-methylacetamide
• InChI: InChI=1S/C18H27N3O4/c1-5-20(2)17(22)11-16-18(23)19-6-7-21(16)12-13-8-14(24-3)10-15(9-13)25-4/h8-10,16H,5-7,11-12H2,1-4H3,(H,19,23)
• InChI Key: GZFUMICMMMIZKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)CC1C(=O)NCCN1CC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H27N3O4
• Molecular Weight: 349.4 g/mol

Description

2-[1-(3,5-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethyl-N-methylacetamide, commonly known as DPA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPA belongs to the class of piperazine derivatives and is known to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DPA is not yet fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin, which are involved in the regulation of pain, inflammation, and seizure activity.
Biochemical and physiological effects:
DPA has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been found to exhibit anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its ability to exhibit a wide range of biochemical and physiological effects, making it a versatile compound for studying various biological processes. However, one of the limitations of using DPA is its relatively complex synthesis method, which can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

Despite the significant progress made in the study of DPA, there are still many unanswered questions about its mechanism of action and potential therapeutic applications. Some of the future directions for research on DPA include studying its effects on other neurotransmitter systems, investigating its potential for the treatment of other neurological disorders, and developing more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of DPA involves the reaction of N-ethyl-N-methylacetamide with 3,5-dimethoxybenzylpiperazine in the presence of a suitable catalyst. The resulting product is then purified using various chromatographic techniques to obtain the pure compound.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs.